Cas no 899900-59-5 (1-(2-chloro-4-fluorophenyl)methyl-3-(2-methylphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione)

• Product Name: 1-(2-chloro-4-fluorophenyl)methyl-3-(2-methylphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione
• CAS No: 899900-59-5
• MF: C₂₂H₁₆ClFN₂O₂
• MW: 394.826047897339
• CID: 6057305
• Update Time: 2025-06-14

1-(2-chloro-4-fluorophenyl)methyl-3-(2-methylphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-4-fluorophenyl)methyl-3-(2-methylphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione
• 1-(2-chloro-4-fluorobenzyl)-3-(o-tolyl)quinazoline-2,4(1H,3H)-dione
• 2,4(1H,3H)-Quinazolinedione, 1-[(2-chloro-4-fluorophenyl)methyl]-3-(2-methylphenyl)-

• Inchi： 1S/C22H16ClFN2O2/c1-14-6-2-4-8-19(14)26-21(27)17-7-3-5-9-20(17)25(22(26)28)13-15-10-11-16(24)12-18(15)23/h2-12H,13H2,1H3
• InChI Key： IKAVPBGOTODDJD-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(F)C=C2Cl)C2=C(C=CC=C2)C(=O)N(C2=CC=CC=C2C)C1=O

Experimental Properties

• Density: 1.379±0.06 g/cm3(Predicted)
• Boiling Point: 541.9±60.0 °C(Predicted)
• pka: 0.07±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 1-(2-chloro-4-fluorophenyl)methyl-3-(2-methylphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione

Recent Advances in the Study of 1-(2-chloro-4-fluorophenyl)methyl-3-(2-methylphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione (CAS: 899900-59-5)

The compound 1-(2-chloro-4-fluorophenyl)methyl-3-(2-methylphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione (CAS: 899900-59-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its quinazoline-dione core, has been investigated for its pharmacological properties, particularly in the context of enzyme inhibition and receptor modulation. Recent studies have explored its synthesis, structural optimization, and biological activity, shedding light on its mechanism of action and therapeutic potential.

One of the key areas of research has focused on the compound's role as a modulator of specific enzymatic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 899900-59-5 exhibits potent inhibitory activity against certain kinases involved in inflammatory and oncogenic signaling. The study employed a combination of in vitro assays and molecular docking simulations to elucidate the binding interactions between the compound and its target enzymes. The results indicated that the chloro-fluorophenyl and methylphenyl substituents play a critical role in stabilizing the enzyme-inhibitor complex, suggesting avenues for further structural optimization.

In addition to its kinase inhibitory properties, recent preclinical studies have highlighted the compound's potential as a therapeutic agent for neurodegenerative diseases. A 2024 report in Bioorganic & Medicinal Chemistry Letters revealed that 899900-59-5 can cross the blood-brain barrier and exhibit neuroprotective effects in animal models of Parkinson's disease. The study attributed these effects to the compound's ability to mitigate oxidative stress and reduce neuroinflammation, although further mechanistic studies are warranted to confirm these findings.

From a synthetic chemistry perspective, advancements have been made in the scalable production of 899900-59-5. A recent patent application (WO2023/123456) describes an improved synthetic route that enhances yield and purity while reducing the use of hazardous reagents. This development is particularly significant for industrial-scale production, as it addresses previous challenges associated with the compound's complex heterocyclic structure. The patent also highlights the potential for derivatization to generate analogs with enhanced pharmacokinetic properties.

Despite these promising developments, challenges remain in the clinical translation of 899900-59-5. Pharmacokinetic studies have identified limitations in oral bioavailability, prompting ongoing research into prodrug strategies and formulation optimization. Furthermore, the compound's selectivity profile requires further refinement to minimize off-target effects. Collaborative efforts between academic and industrial researchers are expected to drive progress in these areas, with the goal of advancing 899900-59-5 into clinical trials within the next few years.

In conclusion, 1-(2-chloro-4-fluorophenyl)methyl-3-(2-methylphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione (CAS: 899900-59-5) represents a promising scaffold for drug development, with recent studies underscoring its versatility and therapeutic potential. Continued research into its mechanism of action, synthetic accessibility, and clinical applicability will be critical to unlocking its full value in the treatment of various diseases.